Cas no 88166-26-1 (methyl 2-(4-tert-butylcyclohexylidene)acetate)
88166-26-1 structure
Product name:methyl 2-(4-tert-butylcyclohexylidene)acetate
methyl 2-(4-tert-butylcyclohexylidene)acetate Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [4-(1,1-dimethylethyl)cyclohexylidene]-, methyl ester
- methyl 2-(4-tert-butylcyclohexylidene)acetate
- EN300-1455219
- NQNXNOABYCBNGX-UHFFFAOYSA-N
- 88166-26-1
- Methyl2-(4-tert-butylcyclohexylidene)acetate
- DTXSID80444362
- AKOS020183868
- (4-tert-Butylcyclohexylidene)acetic acid methyl ester
- SCHEMBL7776727
-
- Inchi： InChI=1S/C13H22O2/c1-13(2,3)11-7-5-10(6-8-11)9-12(14)15-4/h9,11H,5-8H2,1-4H3
- InChI Key： NQNXNOABYCBNGX-UHFFFAOYSA-N
- SMILES： CC(C)(C)C1CCC(=CC(=O)OC)CC1
Computed Properties
- Exact Mass: 210.161979940g/mol
- Monoisotopic Mass: 210.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
methyl 2-(4-tert-butylcyclohexylidene)acetate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1455219-500mg |
methyl 2-(4-tert-butylcyclohexylidene)acetate |
88166-26-1 | 500mg |
$397.0 | 2023-09-29 | ||
| Enamine | EN300-1455219-50mg |
methyl 2-(4-tert-butylcyclohexylidene)acetate |
88166-26-1 | 50mg |
$348.0 | 2023-09-29 | ||
| Enamine | EN300-1455219-1.0g |
methyl 2-(4-tert-butylcyclohexylidene)acetate |
88166-26-1 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1455219-100mg |
methyl 2-(4-tert-butylcyclohexylidene)acetate |
88166-26-1 | 100mg |
$364.0 | 2023-09-29 | ||
| Enamine | EN300-1455219-250mg |
methyl 2-(4-tert-butylcyclohexylidene)acetate |
88166-26-1 | 250mg |
$381.0 | 2023-09-29 | ||
| Enamine | EN300-1455219-2500mg |
methyl 2-(4-tert-butylcyclohexylidene)acetate |
88166-26-1 | 2500mg |
$810.0 | 2023-09-29 | ||
| Enamine | EN300-1455219-1000mg |
methyl 2-(4-tert-butylcyclohexylidene)acetate |
88166-26-1 | 1000mg |
$414.0 | 2023-09-29 | ||
| Enamine | EN300-1455219-5000mg |
methyl 2-(4-tert-butylcyclohexylidene)acetate |
88166-26-1 | 5000mg |
$1199.0 | 2023-09-29 | ||
| Enamine | EN300-1455219-10000mg |
methyl 2-(4-tert-butylcyclohexylidene)acetate |
88166-26-1 | 10000mg |
$1778.0 | 2023-09-29 |
methyl 2-(4-tert-butylcyclohexylidene)acetate Related Literature
-
Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
-
Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
-
Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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